Cas no 2243508-08-7 (Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester)
Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester
- Methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate
- EN300-6487237
- Z3336696611
- 2243508-08-7
-
- Inchi: 1S/C13H16O4/c1-16-11-7-10(13(15)17-2)6-9(12(11)14)5-8-3-4-8/h6-8,14H,3-5H2,1-2H3
- InChI Key: NWHICIVYQMATGK-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(OC)=C(O)C(CC2CC2)=C1
Computed Properties
- Exact Mass: 236.10485899g/mol
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.231±0.06 g/cm3(Predicted)
- Boiling Point: 377.8±42.0 °C(Predicted)
- pka: 8.63±0.48(Predicted)
Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6487237-0.05g |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95.0% | 0.05g |
$197.0 | 2025-03-15 | |
| Enamine | EN300-6487237-0.1g |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95.0% | 0.1g |
$293.0 | 2025-03-15 | |
| Enamine | EN300-6487237-0.25g |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95.0% | 0.25g |
$418.0 | 2025-03-15 | |
| Enamine | EN300-6487237-0.5g |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95.0% | 0.5g |
$656.0 | 2025-03-15 | |
| Enamine | EN300-6487237-1.0g |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95.0% | 1.0g |
$842.0 | 2025-03-15 | |
| Enamine | EN300-6487237-2.5g |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95.0% | 2.5g |
$1650.0 | 2025-03-15 | |
| Enamine | EN300-6487237-5.0g |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95.0% | 5.0g |
$2443.0 | 2025-03-15 | |
| Enamine | EN300-6487237-10.0g |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95.0% | 10.0g |
$3622.0 | 2025-03-15 | |
| 1PlusChem | 1P027Z6V-50mg |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95% | 50mg |
$297.00 | 2024-05-25 | |
| 1PlusChem | 1P027Z6V-100mg |
methyl 3-(cyclopropylmethyl)-4-hydroxy-5-methoxybenzoate |
2243508-08-7 | 95% | 100mg |
$412.00 | 2024-05-25 |
Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester
Benzoic Acid, 3-(Cyclopropylmethyl)-4-Hydroxy-5-Methoxy-, Methyl Ester: A Comprehensive Overview
The compound Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester with CAS number 2243508-08-7 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a benzoic acid backbone with a cyclopropylmethyl group, hydroxyl, and methoxy substituents. The methyl ester functionality further enhances its chemical versatility, making it a valuable compound for various applications.
Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its ability to modulate key biological pathways, particularly in the context of neurodegenerative diseases and cancer. The cyclopropylmethyl group, a distinctive feature of this molecule, has been shown to influence its pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.
One of the most intriguing aspects of Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester is its role in enzyme inhibition. Studies have demonstrated that this compound can effectively inhibit certain kinases and proteases, which are critical targets in the treatment of various diseases. For instance, its ability to inhibit cyclin-dependent kinases (CDKs) has been linked to potential anti-cancer properties.
The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and esterification to construct the molecule efficiently. These methods not only ensure high purity but also allow for scalability, making it feasible for large-scale production if required.
In terms of applications, Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester has shown promise in the development of novel therapeutic agents. Its ability to cross the blood-brain barrier makes it particularly appealing for treating central nervous system disorders. Additionally, its methoxy group contributes to its lipophilicity, enhancing its ability to interact with cellular membranes and deliver therapeutic payloads effectively.
Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that it can bind effectively to specific receptor sites, further validating its potential as a lead compound in drug design.
In conclusion, Benzoic acid, 3-(cyclopropylmethyl)-4-hydroxy-5-methoxy-, methyl ester (CAS No: 2243508-08-7) is a remarkable molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and development.
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